N-[2-(dimethylamino)ethyl]-1-[3-(phenylthio)pyrazin-2-yl]piperidine-4-carboxamide

• IUPAC Name: (2-ethylpiperidin-1-yl)-[7-methyl-4-(4-methylanilino)-1,8-naphthyridin-3-yl]methanone
• InChI: InChI=1S/C24H28N4O/c1-4-19-7-5-6-14-28(19)24(29)21-15-25-23-20(13-10-17(3)26-23)22(21)27-18-11-8-16(2)9-12-18/h8-13,15,19H,4-7,14H2,1-3H3,(H,25,26,27)
• InChI Key: ALAFIZKBFQWPMI-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CN=C3C(=C2NC4=CC=C(C=C4)C)C=CC(=N3)C
• Molecular Formula: C24H28N4O
• Molecular Weight: 388.5 g/mol

Description

N-[2-(dimethylamino)ethyl]-1-[3-(phenylthio)pyrazin-2-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C24H28N4O and its molecular weight is 388.515. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Research on heterocyclic chemistry, specifically involving the synthesis of new compounds, indicates significant interest in compounds with structures related to N-[2-(dimethylamino)ethyl]-1-[3-(phenylthio)pyrazin-2-yl]piperidine-4-carboxamide. For instance, the synthesis of heterocyclic compounds utilizing cyanoacetamide derivatives demonstrates the potential for generating compounds with antitumor and antioxidant activities. These compounds are synthesized through various chemical reactions, highlighting the importance of such structures in developing new pharmaceuticals and research tools (Bialy & Gouda, 2011).

Antimicrobial and Antitumor Activities

The exploration of compounds for antimicrobial and antitumor activities is a significant area of research. For example, microwave-assisted synthesis of pyrazolopyridines and their evaluation for antioxidant, antitumor, and antimicrobial activities suggest the potential therapeutic applications of such compounds. This research points to the importance of structural modifications to enhance biological activity, which could be relevant for the design and application of N-[2-(dimethylamino)ethyl]-1-[3-(phenylthio)pyrazin-2-yl]piperidine-4-carboxamide related compounds (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).

Biological Activity of Piperidine Derivatives

The synthesis and biological evaluation of carboxamide derivatives of benzo[b][1,6]naphthyridines, which include structures somewhat analogous to the target compound, have shown potent cytotoxic activity against cancer cell lines. This suggests that similar compounds could be developed as potential antitumor agents, emphasizing the role of such chemical structures in medicinal chemistry research (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Design and Synthesis for Antimycobacterial Activity

Another aspect of research applications involves the design and synthesis of novel compounds for antimycobacterial activity. Studies have demonstrated that imidazo[1,2-a]pyridine-3-carboxamide derivatives, for example, possess significant activity against drug-sensitive and resistant Mycobacterium tuberculosis strains. This indicates the potential for compounds with similar structures to be used in developing new antimycobacterial agents, highlighting the versatility of such chemical frameworks in addressing infectious diseases (Lv, Li, Wang, Liu, Wang, Shen, Guo, & Lu, 2017).